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Compound of Interest

Compound Name: a15:0-i15:0 PC

Cat. No.: B15593651 Get Quote

This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals working with a15:0-i15:0 PC (1-anteiso-

palmitoyl-2-iso-pentadecanoyl-sn-glycero-3-phosphocholine). The following procedures ensure

safe handling, storage, and disposal of this compound in a laboratory setting.

Personal Protective Equipment (PPE)
When handling a15:0-i15:0 PC, especially in its powdered form or when dissolved in an

organic solvent, a comprehensive suite of personal protective equipment is mandatory to

minimize exposure and ensure personal safety. The following table summarizes the required

PPE.
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PPE Category Item Specifications and Use

Hand Protection Chemical-resistant gloves

Impervious gloves, such as

nitrile or latex, should be worn

at all times. Change gloves

immediately if they become

contaminated.

Eye Protection
Safety glasses with side

shields or goggles

Essential to protect against

splashes or airborne particles.

Respiratory Protection NIOSH-approved respirator

Required when handling the

powder form to avoid

inhalation of dust. A filter type

P1 is recommended. Use in a

well-ventilated area or under a

fume hood.[1]

Body Protection Laboratory coat

A standard lab coat should be

worn to protect skin and

clothing from contamination.

Operational Plan: Handling and Storage
Storage:

Powder Form: Saturated lipids like a15:0-i15:0 PC are relatively stable as powders.[2] They

should be stored in a glass container with a Teflon-lined closure at -20°C ± 4°C.[2] Before

opening, the container must be allowed to reach room temperature to prevent condensation

of moisture, which can lead to hydrolysis.[2]

Organic Solutions: If dissolved in an organic solvent, a15:0-i15:0 PC should be stored in a

glass vial with a Teflon-lined cap, under an inert atmosphere of argon or nitrogen, at -20°C ±

4°C.[2][3] Storage in plastic containers should be avoided as this can lead to the leaching of

impurities.[2]

Handling:
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Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare the

workspace in a well-ventilated area, preferably within a chemical fume hood.[1]

Weighing (Powder Form): When weighing the powdered form, do so in an enclosure or a

fume hood to minimize the risk of inhalation.

Dissolving: To dissolve a15:0-i15:0 PC, use a suitable organic solvent such as chloroform or

methanol.[4][5] The process should be carried out under an inert atmosphere (argon or

nitrogen) to prevent oxidation.[3]

Aqueous Suspensions: Phospholipids should not be stored for extended periods as aqueous

suspensions, as this can lead to hydrolysis.[2] If preparing vesicles, use the suspension

immediately.[4]

Disposal Plan
All waste materials containing a15:0-i15:0 PC must be treated as chemical waste.

Solid Waste: Contaminated items such as gloves, weighing paper, and pipette tips should be

placed in a designated, sealed chemical waste container.

Liquid Waste: Solutions containing a15:0-i15:0 PC should be collected in a labeled, sealed

container for hazardous liquid waste. Do not pour down the drain.

Container Disposal: Empty containers should be handled as chemical waste, as they may

retain residual product.

All disposal must be carried out in accordance with local, state, and federal regulations.

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of a15:0-i15:0 PC
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Caption: This diagram outlines the procedural flow for safely handling a15:0-i15:0 PC, from

preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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